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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B13392293

Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical compounds is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, step-by-step procedures for the safe disposal of

Demethylsonchifolin. In the absence of a specific Safety Data Sheet (SDS), the following

procedures are based on general best practices for the disposal of potentially hazardous

chemicals and information available for the broader class of sesquiterpene lactones.

Important Preliminary Note: A specific Safety Data Sheet (SDS) for Demethylsonchifolin
containing detailed disposal instructions is not readily available in public domains. Therefore,

this compound should be handled with caution, treating it as a potentially hazardous

substance. It is imperative to consult and adhere to your institution's specific guidelines for

chemical waste disposal, as these are designed to comply with local, state, and federal

regulations.

Hazard Assessment and General Precautions
Demethylsonchifolin belongs to the sesquiterpene lactone class of compounds. Some

sesquiterpene lactones are known to be irritants, sensitizers, and may possess other significant
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biological activities.[1][2][3] Due to the lack of specific toxicological data for

Demethylsonchifolin, it is prudent to assume it may share these hazardous properties.

Personal Protective Equipment (PPE) to be used during handling and disposal:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Work in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure
The primary objective for the disposal of Demethylsonchifolin is to manage it as regulated

hazardous waste, ensuring it is properly segregated, contained, and labeled for collection by

trained hazardous waste personnel.

Step 1: Segregation of Waste

Solid Waste: Collect any solid Demethylsonchifolin, contaminated personal protective

equipment (gloves, etc.), and weighing papers in a dedicated, sealable plastic bag or a

clearly labeled, compatible container.

Liquid Waste: If Demethylsonchifolin is in a solution, it should be collected in a dedicated,

leak-proof, and chemically compatible container. Do not mix with other waste streams unless

explicitly permitted by your institution's hazardous waste guidelines. For example, organic

solvent solutions should not be mixed with aqueous waste.[4]

Sharps Waste: Any sharps, such as pipette tips or needles, contaminated with

Demethylsonchifolin should be disposed of in a designated sharps container.

Step 2: Waste Container Labeling

All waste containers must be clearly and accurately labeled.

The label should include the words "Hazardous Waste."
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List the full chemical name: "Demethylsonchifolin." If in a solution, list all components with

their approximate percentages.

Indicate the associated hazards (e.g., "Irritant," "Sensitizer," "Handle with Caution").

Include the date the waste was first added to the container.

Step 3: Storage of Waste

Store the sealed and labeled waste containers in a designated satellite accumulation area

within the laboratory.[5]

This area should be away from general lab traffic and clearly marked.

Ensure that incompatible waste types are not stored together. For instance, keep organic

solvents separate from acids.

Step 4: Arranging for Disposal

Once the waste container is full (typically around 90% capacity) or if the compound is no

longer needed, arrange for its collection through your institution's Environmental Health and

Safety (EHS) department or equivalent.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Data Presentation: Chemical and Physical
Properties
The following table summarizes the available chemical and physical data for

Demethylsonchifolin.
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Property Value

CAS Number 956384-55-7

Molecular Formula C20H24O6

Molecular Weight 360.401 g/mol

Boiling Point 563.2 ± 50.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Flash Point 198.0 ± 23.6 °C

Hazard Codes Xi (Irritant)

(Data sourced from Chemsrc)

Experimental Protocols and Methodologies
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. For methodologies related to the use of Demethylsonchifolin,

researchers should consult relevant scientific literature and establish their own validated

protocols.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of

Demethylsonchifolin.
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Final Disposal

Need to Dispose of
Demethylsonchifolin

Assess Hazards:
- Member of Sesquiterpene Lactones

- Assume Hazardous (Irritant)
- Consult Institutional Policy

Wear Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Identify Waste Form

Solid Waste
(e.g., powder, contaminated items)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Contaminated Sharps

Sharps

Place in Labeled,
Sealable Container

Place in Labeled,
Leak-proof Container

Place in Sharps
Container

Label Container:
- 'Hazardous Waste'

- Chemical Name & Concentration
- Hazards (Irritant)

- Date

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Institutional EHS/Hazardous

Waste Team

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Demethylsonchifolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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